Cas no 2228782-94-1 (methyl 6-(3-bromopropyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(3-bromopropyl)pyridine-3-carboxylate
• CAS No: 2228782-94-1
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6255599
• PubChem ID: 165756844
• Update Time: 2025-06-12

methyl 6-(3-bromopropyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(3-bromopropyl)pyridine-3-carboxylate
• 2228782-94-1
• EN300-1936039

• Inchi： 1S/C10H12BrNO2/c1-14-10(13)8-4-5-9(12-7-8)3-2-6-11/h4-5,7H,2-3,6H2,1H3
• InChI Key： HBIIEUNDORJMAF-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 6-(3-bromopropyl)pyridine-3-carboxylate

Research Briefing on Methyl 6-(3-bromopropyl)pyridine-3-carboxylate (CAS: 2228782-94-1) in Chemical Biology and Pharmaceutical Applications

Methyl 6-(3-bromopropyl)pyridine-3-carboxylate (CAS: 2228782-94-1) is a brominated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound features a pyridine core functionalized with a methyl ester at the 3-position and a 3-bromopropyl chain at the 6-position, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized methyl 6-(3-bromopropyl)pyridine-3-carboxylate as a precursor for the synthesis of novel pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR). The bromopropyl side chain was strategically employed in nucleophilic substitution reactions to introduce various pharmacophores, enhancing binding affinity and selectivity. The resulting compounds demonstrated promising in vitro activity against EGFR-mutant non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low nanomolar range. This highlights the compound's utility in structure-activity relationship (SAR) optimization for oncology therapeutics.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a scaffold for developing positron emission tomography (PET) tracers. The bromine atom at the terminal position allowed for efficient radiolabeling with fluorine-18, enabling the synthesis of [18F]-labeled pyridine derivatives for imaging studies. Preliminary in vivo evaluations in rodent models showed favorable pharmacokinetics and tumor uptake, suggesting potential for diagnostic applications in oncology.

From a synthetic chemistry perspective, recent advances in transition-metal-catalyzed cross-coupling reactions have expanded the utility of methyl 6-(3-bromopropyl)pyridine-3-carboxylate. A 2024 study in Advanced Synthesis & Catalysis demonstrated its effective use in palladium-catalyzed Suzuki-Miyaura couplings with various boronic acids, yielding diverse biaryl derivatives with high efficiency. The electron-withdrawing ester group was found to facilitate oxidative addition, while the bromopropyl linker provided flexibility for subsequent functionalization.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Several groups are investigating its incorporation into proteolysis-targeting chimeras (PROTACs), where the pyridine moiety can serve as a linker between target-binding and E3 ligase-recruiting components. Early-stage results indicate that derivatives of methyl 6-(3-bromopropyl)pyridine-3-carboxylate may offer advantages in terms of cell permeability and metabolic stability compared to traditional polyethylene glycol-based linkers.

In conclusion, methyl 6-(3-bromopropyl)pyridine-3-carboxylate (CAS: 2228782-94-1) continues to emerge as a valuable chemical tool in pharmaceutical research, with demonstrated applications in drug discovery, diagnostic imaging, and chemical biology. Its unique structural features enable diverse synthetic transformations, while recent studies underscore its potential in addressing challenging therapeutic targets. Future research directions may include further exploration of its physicochemical properties and optimization of derivatives for specific biological applications.